molecular formula C8H12N4O2 B2784568 2-Cyclopentyl-5-nitropyrazol-3-amine CAS No. 2226034-42-8

2-Cyclopentyl-5-nitropyrazol-3-amine

Cat. No.: B2784568
CAS No.: 2226034-42-8
M. Wt: 196.21
InChI Key: MBHFWDRURDWASL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

While specific synthesis methods for “2-Cyclopentyl-5-nitropyrazol-3-amine” are not available, pyrazoles are generally synthesized through the reaction of α,β-unsaturated carbonyls with hydrazines . The introduction of the cyclopentyl, nitro, and amine groups would likely occur in subsequent steps .


Molecular Structure Analysis

The molecular structure of “this compound” would be characterized by the presence of the pyrazole ring, along with the cyclopentyl, nitro, and amine substituents . The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy .


Chemical Reactions Analysis

The reactivity of “this compound” would be influenced by the functional groups present in the molecule. For example, the nitro group is electron-withdrawing and could potentially participate in reduction reactions . The amine group, on the other hand, is a nucleophile and could engage in reactions with electrophiles .


Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on factors such as its molecular structure and the nature of its functional groups .

Mechanism of Action

The mechanism of action of “2-Cyclopentyl-5-nitropyrazol-3-amine” would depend on its intended use. For example, if it were to be used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with .

Safety and Hazards

The safety and hazards associated with “2-Cyclopentyl-5-nitropyrazol-3-amine” would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation .

Future Directions

The future directions for research on “2-Cyclopentyl-5-nitropyrazol-3-amine” could include exploring its potential uses in various fields, such as pharmaceuticals or materials science .

Properties

IUPAC Name

2-cyclopentyl-5-nitropyrazol-3-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H12N4O2/c9-7-5-8(12(13)14)10-11(7)6-3-1-2-4-6/h5-6H,1-4,9H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MBHFWDRURDWASL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)N2C(=CC(=N2)[N+](=O)[O-])N
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H12N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

196.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.